![molecular formula C12H15F2NO2 B8420646 Morpholine, 2-[[2-(difluoromethoxy)phenyl]methyl]-](/img/structure/B8420646.png)
Morpholine, 2-[[2-(difluoromethoxy)phenyl]methyl]-
Cat. No. B8420646
M. Wt: 243.25 g/mol
InChI Key: AGONADIPDTUVIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07323466B2
Procedure details
Example 75 was prepared as described for example 27, but using N-benzyl-2-(2-difluoromethoxy-benzyl)-morpholine, intermediate (a) and 1-chloroethyl chloroformate and example 75 was isolated as a colorless oil (7.9 mg).
Name
N-benzyl-2-(2-difluoromethoxy-benzyl)-morpholine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
intermediate ( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
C([N:8]1[CH2:13][CH2:12][O:11][CH:10]([CH2:14][C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][C:16]=2[O:21][CH:22]([F:24])[F:23])[CH2:9]1)C1C=CC=CC=1.C(N1CCO[C@H](CC2C=CC=C(C=CC3C=NC=CC=3)C=2)C1)(OC(C)(C)C)=O.ClC(OC(Cl)C)=O>>[F:24][CH:22]([F:23])[O:21][C:16]1[CH:17]=[CH:18][CH:19]=[CH:20][C:15]=1[CH2:14][CH:10]1[O:11][CH2:12][CH2:13][NH:8][CH2:9]1
|
Inputs
Step One
|
Name
|
N-benzyl-2-(2-difluoromethoxy-benzyl)-morpholine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(OCC1)CC1=C(C=CC=C1)OC(F)F
|
Step Two
|
Name
|
intermediate ( a )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(OC(C)(C)C)N1C[C@H](OCC1)CC1=CC(=CC=C1)C=CC=1C=NC=CC1
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC(=O)OC(C)Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Example 75 was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(OC1=C(CC2CNCCO2)C=CC=C1)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.9 mg |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
